2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Product Name, component content, use to
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-Y0264-10mM*1mLinDMSO |
4-Hydroxybenzoic acid |
99-96-7 | ≥98.0% | 10mM*1mLinDMSO |
￥500 | 2022-05-18 | |
| MedChemExpress | HY-Y0264-500mg |
4-Hydroxybenzoic acid |
99-96-7 | 99.91% | 500mg |
￥300 | 2024-04-15 | |
| MedChemExpress | HY-Y0264-1g |
4-Hydroxybenzoic acid |
99-96-7 | 99.91% | 1g |
￥430 | 2024-04-15 | |
| Alichem | A019093061-1000g |
4-Hydroxybenzoic acid |
99-96-7 | 98% | 1000g |
$159.00 | 2023-08-31 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0684640335- 100g |
4-Hydroxybenzoic acid |
99-96-7 | 99% | 100g |
¥ 41.2 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0684640323- 500g |
4-Hydroxybenzoic acid |
99-96-7 | 99% | 500g |
¥ 141.2 | 2021-05-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H108509-5g |
4-Hydroxybenzoic acid |
99-96-7 | Standard for GC,≥99.5%(GC) | 5g |
¥68.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H108508-500g |
4-Hydroxybenzoic acid |
99-96-7 | 99% | 500g |
¥144.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H108508-100g |
4-Hydroxybenzoic acid |
99-96-7 | 99% | 100g |
¥61.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H108508-2.5kg |
4-Hydroxybenzoic acid |
99-96-7 | 99% | 2.5kg |
¥494.90 | 2023-09-02 |
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4-Hydroxybenzoic acid (CAS No. 99-96-7) is a versatile organic compound that has garnered significant attention in various scientific and industrial fields due to its unique chemical properties and wide range of applications. This compound, also known as hydroxybenzoic acid or p-hydroxybenzoic acid, is a white crystalline solid with the molecular formula C7H6O3. It is primarily used as an intermediate in the synthesis of various pharmaceuticals, cosmetics, and food additives.
The chemical structure of 4-hydroxybenzoic acid consists of a benzene ring with a hydroxyl group (-OH) and a carboxylic acid group (-COOH) attached at the para position. This arrangement imparts the compound with several important characteristics, including its ability to form stable esters and salts, which are crucial for its applications in different industries.
In the pharmaceutical industry, 4-hydroxybenzoic acid is a key intermediate in the synthesis of parabens, a class of preservatives widely used in cosmetics and personal care products. Parabens are effective against a broad spectrum of microorganisms, making them essential for maintaining product integrity and safety. Recent studies have also explored the potential of 4-hydroxybenzoic acid derivatives in the development of new drugs for treating various diseases, including cancer and neurodegenerative disorders.
In the field of materials science, 4-hydroxybenzoic acid has been investigated for its potential use in the synthesis of advanced polymers and coatings. Its ability to form stable ester linkages makes it an attractive candidate for developing materials with enhanced mechanical properties and improved resistance to environmental factors such as UV radiation and moisture.
The environmental impact of 4-hydroxybenzoic acid has also been a subject of recent research. Studies have shown that while parabens are generally considered safe for use in consumer products, there are concerns about their accumulation in aquatic ecosystems. Researchers are actively exploring ways to develop more environmentally friendly alternatives while maintaining the effectiveness of these compounds.
In addition to its industrial applications, 4-hydroxybenzoic acid has been studied for its potential health benefits. Some research suggests that it may have antioxidant properties, which could contribute to its use in dietary supplements and functional foods. However, more studies are needed to fully understand its biological effects and potential therapeutic applications.
The synthesis of 4-hydroxybenzoic acid can be achieved through various methods, including the oxidation of 4-hydroxytoluene (also known as hydroquinone) or the hydrolysis of methyl 4-hydroxybenzoate. These processes are well-established in industrial settings and can be optimized for large-scale production.
In conclusion, 4-hydroxybenzoic acid (CAS No. 99-96-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, cosmetics, materials science, and environmental research. Its unique chemical properties make it an essential component in many products and processes, and ongoing research continues to uncover new possibilities for its use. As scientific understanding advances, it is likely that 4-hydroxybenzoic acid will continue to play a significant role in various fields, contributing to innovation and progress.
